Cas no 1331188-07-8 (3-cyclopentyl-1-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]propan-1-one hydrochloride)

• Product Name: 3-cyclopentyl-1-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]propan-1-one hydrochloride
• CAS No: 1331188-07-8
• MF: C₁₆H₂₇ClN₄O
• MW: 326.864782571793
• CID: 5765552
• PubChem ID: 71779954
• Update Time: 2025-10-30

3-cyclopentyl-1-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• F5095-0016
• VU0634903-1
• 1331188-07-8
• 3-cyclopentyl-1-[4-(1-methylimidazol-2-yl)piperazin-1-yl]propan-1-one;hydrochloride
• AKOS026700481
• 3-cyclopentyl-1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)propan-1-one hydrochloride
• 3-cyclopentyl-1-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]propan-1-one hydrochloride

• Inchi： 1S/C16H26N4O.ClH/c1-18-9-8-17-16(18)20-12-10-19(11-13-20)15(21)7-6-14-4-2-3-5-14;/h8-9,14H,2-7,10-13H2,1H3;1H
• InChI Key： WWYPGUXJVFOLLX-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCC1CCCC1)N1CCN(C2=NC=CN2C)CC1

Computed Properties

• Exact Mass: 326.1873392g/mol
• Monoisotopic Mass: 326.1873392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-cyclopentyl-1-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]propan-1-one hydrochloride

Introduction to 3-cyclopentyl-1-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]propan-1-one hydrochloride (CAS No. 1331188-07-8)

3-cyclopentyl-1-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]propan-1-one hydrochloride, a compound with the CAS number 1331188-07-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and unique pharmacophoric features of this molecule make it a subject of intense research interest, particularly in the development of novel drugs targeting various neurological and cardiovascular disorders.

The molecular structure of 3-cyclopentyl-1-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]propan-1-one hydrochloride consists of a cyclopentyl group attached to a propanone core, which is further substituted with a piperazine ring linked to a 1-methylimidazole moiety. This arrangement creates a multifaceted pharmacological profile, enabling interactions with multiple biological targets. The presence of the piperazine and imidazole rings is particularly noteworthy, as these heterocyclic structures are well-known for their ability to modulate neurotransmitter systems, making this compound a promising candidate for the treatment of conditions such as depression, anxiety, and cognitive disorders.

Recent studies have highlighted the potential of this compound as an antagonist at various receptors, including serotonin (5-HT) receptors, which play a crucial role in regulating mood and behavior. The specific substitution pattern in 3-cyclopentyl-1-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]propan-1-one hydrochloride is designed to enhance selectivity and affinity for these receptors, thereby minimizing side effects associated with non-selective agents. This has been a key focus in medicinal chemistry research, where the goal is to develop drugs that are both effective and well-tolerated by patients.

In addition to its potential as a serotonin receptor antagonist, 3-cyclopentyl-1-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]propan-1-one hydrochloride has also been investigated for its cardiovascular effects. Research indicates that this compound may interact with adrenergic receptors, influencing cardiovascular function. The cyclopentyl group contributes to the overall lipophilicity of the molecule, which can enhance its ability to cross the blood-brain barrier, a critical factor for central nervous system drugs. This property makes it an attractive candidate for treating neurological conditions where blood-brain barrier penetration is essential.

The development of 3-cyclopentyl-1-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-y]propan - 1 - one hydrochloride has been driven by advancements in computational chemistry and high-throughput screening techniques. These technologies have enabled researchers to rapidly identify and optimize lead compounds with desired pharmacological properties. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for formulation into pharmaceutical products. This has been particularly important in clinical trials, where drug bioavailability and shelf life are critical factors.

The pharmacokinetic profile of 3-cyclopentyl - 1 - [4 - ( 1 - methyl - 1 H - imidazol - 2 - yl ) piperazin - 1 - y ] propan - 1 - one hydrochloride has been extensively studied in preclinical models. These studies have revealed that the compound exhibits moderate oral bioavailability and prolonged half-life, suggesting its potential for once-daily dosing regimens. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, although further investigation is needed to fully assess its safety profile.

The therapeutic potential of 3-cyclopentyl - 1 - [4 - ( 1 - methyl - 1 H - imidazol - 2 - yl ) piperazin - 1 - y ] propan - 1 - one hydrochloride extends beyond its effects on neurotransmitter systems. Emerging research suggests that this compound may also modulate inflammatory pathways, which are implicated in various chronic diseases. The ability to target multiple biological processes makes it a versatile candidate for developing combination therapies that address complex pathologies.

In conclusion, 3-cyclopentyl - 1 - [4-( 1 - methyl - 1 H-imidazol –2 – yl ) piperazin – 11 – y ] propan –11–one hydrochloride (CAS No.1331188–07–8) represents a significant advancement in pharmaceutical chemistry with promising applications in treating neurological and cardiovascular disorders. Its unique structural features and multifaceted pharmacological profile make it an attractive candidate for further clinical development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are poised to play a crucial role in addressing unmet medical needs.